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Compound of Interest

Compound Name: Iron-58

Cat. No.: B1265196 Get Quote

Essential Safety and Handling Guide for Iron-58
This guide provides comprehensive safety and logistical information for the handling and

disposal of Iron-58, a stable isotope of iron. The procedures outlined are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices. Iron-58 is a stable, non-radioactive isotope.[1][2] Therefore, the primary safety

considerations are related to its physical and chemical properties, similar to handling other non-

radioactive fine metal powders.

It is crucial to note that while Iron-58 itself is not radioactive, it can be converted to the

radioactive isotope Iron-59 through neutron activation.[3] In such cases, all subsequent

handling of the activated material must comply with institutional and regulatory guidelines for

radioactive substances.

Hazard Identification and Personal Protective
Equipment
The primary hazards associated with handling Iron-58 in its common powder form are

mechanical irritation and inhalation.[4] Adherence to standard laboratory personal protective

equipment (PPE) protocols is essential to mitigate these risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265196?utm_src=pdf-interest
https://www.benchchem.com/product/b1265196?utm_src=pdf-body
https://www.benchchem.com/product/b1265196?utm_src=pdf-body
https://www.americanelements.com/iron-58-metal-isotope-13968-47-3
https://www.buyisotope.com/iron-58-isotope.php
https://www.benchchem.com/product/b1265196?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7994382/
https://www.benchchem.com/product/b1265196?utm_src=pdf-body
https://www.scribd.com/document/670528487/L058
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Affected Area
Recommended
PPE

Rationale

Dust Inhalation Respiratory System
NIOSH-approved

respirator (e.g., N95)

To prevent inhalation

of fine particles which

may cause respiratory

irritation.[5]

Eye Contact Eyes

Safety glasses with

side shields or splash

goggles

To protect eyes from

airborne particles that

can cause mechanical

irritation.[4][6]

Skin Contact Hands and Body
Nitrile gloves and a

lab coat

To prevent skin

irritation and

contamination of

personal clothing.[7]

[8]

Ingestion Digestive System

Standard laboratory

practice of no eating,

drinking, or smoking in

the lab

To prevent accidental

ingestion of the

material.[9]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Iron-58 will minimize exposure and ensure a safe working

environment.

1. Preparation:

Work Area: Designate a specific area for handling Iron-58. A chemical fume hood or a glove

box is recommended to control dust.

PPE: Before handling, ensure all required PPE is donned correctly.

Materials: Have all necessary equipment (spatulas, weigh boats, containers) ready to

minimize handling time.
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2. Handling:

Weighing and Transfer: Conduct all weighing and transfer operations within a ventilated

enclosure to contain any dust.

Avoid Dust Generation: Handle the powder gently to minimize the creation of airborne dust.

Spill Management: In case of a spill, gently sweep or vacuum the material with a HEPA-

filtered vacuum. Avoid dry sweeping which can disperse the dust.

3. Storage:

Container: Store Iron-58 in a tightly sealed, clearly labeled container.

Location: Keep the container in a cool, dry, and well-ventilated area away from incompatible

materials such as oxidizing agents.[4][10]

Disposal Plan
The disposal of Iron-58 waste depends on whether it has been activated.

Waste Type Disposal Protocol

Non-Activated Iron-58 Waste

Dispose of as a chemical waste in accordance

with local and institutional regulations. Consult

your institution's Environmental Health and

Safety (EHS) office for specific guidance.[11]

Activated Iron-58 (Iron-59) Waste

This is radioactive waste and must be disposed

of following all institutional and regulatory

procedures for radioactive waste management.

This includes proper labeling, shielding, and

segregation.[12][13]

Experimental Protocol Example: Iron-58 as a
Metabolic Tracer
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Iron-58 is frequently used as a non-radioactive tracer in metabolic studies.[1] The following is a

generalized protocol for such an experiment:

Preparation of the Iron-58 Solution:

Under a fume hood, accurately weigh the required amount of Iron-58 powder.

Dissolve the powder in a suitable solvent as per the experimental requirements.

Administration:

Administer the Iron-58 solution to the biological system (e.g., cell culture, animal model)

as per the study design.

Sample Collection:

Collect biological samples (e.g., blood, tissue) at predetermined time points.

Sample Analysis:

Analyze the samples for Iron-58 content using techniques such as mass spectrometry to

trace its metabolic pathway.

Decontamination and Waste Disposal:

Decontaminate all glassware and equipment used.

Dispose of all waste containing Iron-58 according to the non-activated chemical waste

protocol.

Workflow for Safe Handling of Iron-58
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Caption: Workflow for the safe handling of Iron-58 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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